Cas no 141033-05-8 (Propanoic acid, 3-[(2-chlorophenyl)amino]-2-methyl-)

• Product Name: Propanoic acid, 3-[(2-chlorophenyl)amino]-2-methyl-
• CAS No: 141033-05-8
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 1308855
• Update Time: 2024-08-03

Propanoic acid, 3-[(2-chlorophenyl)amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(2-chlorophenyl)amino]-2-methyl-

• Inchi： 1S/C10H12ClNO2/c1-7(10(13)14)6-12-9-5-3-2-4-8(9)11/h2-5,7,12H,6H2,1H3,(H,13,14)
• InChI Key： DSDKOLURBSSDBP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CNC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 213.05576
• Monoisotopic Mass: 213.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 391.4±22.0 °C(Predicted)
• PSA: 49.33
• pka: 4.51±0.10(Predicted)